Cas no 1243460-70-9 (4-Hydroxy-3-(trifluoromethyl)benzamide)

• Product Name: 4-Hydroxy-3-(trifluoromethyl)benzamide
• CAS No: 1243460-70-9
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4959820
• Update Time: 2025-10-29

4-Hydroxy-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-3-(TRIFLUOROMETHYL)BENZAMIDE
• MB36331
• 4-Hydroxy-3-(trifluoromethyl)benzamide

• Inchi： 1S/C8H6F3NO2/c9-8(10,11)5-3-4(7(12)14)1-2-6(5)13/h1-3,13H,(H2,12,14)
• InChI Key： LKXPTDCEDVRIRY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(N)=O)C=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3

Additional information on 4-Hydroxy-3-(trifluoromethyl)benzamide

4-Hydroxy-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

4-Hydroxy-3-(Trifluoromethyl)Benzamide (CAS No. 1243460-70-9) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound, also referred to as 4-hydroxy-3-trifluoromethylbenzamide, is characterized by its unique structure, which combines a hydroxyl group at the para position and a trifluoromethyl group at the meta position on the benzene ring. The presence of these substituents imparts distinct chemical and physical properties, making it a valuable compound for research and industrial purposes.

The synthesis of 4-Hydroxy-3-(Trifluoromethyl)Benzamide involves a series of well-established organic reactions. Typically, the compound is derived from the corresponding benzene derivative through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have significantly enhanced the scalability of this compound for large-scale manufacturing.

One of the most promising applications of 4-Hydroxy-3-(Trifluoromethyl)Benzamide lies in its use as an intermediate in drug discovery. Its structure serves as a scaffold for developing bioactive molecules with potential therapeutic benefits. For instance, studies have shown that this compound exhibits anti-inflammatory and antioxidant properties, making it a candidate for treating chronic diseases such as cardiovascular disorders and neurodegenerative conditions. Additionally, its trifluoromethyl group enhances lipophilicity, improving bioavailability and pharmacokinetic profiles.

In the field of agrochemicals, 4-Hydroxy-3-(Trifluoromethyl)Benzamide has demonstrated potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant metabolism makes it an effective agent for controlling weeds and crop pathogens. Recent research has focused on optimizing its stability under environmental conditions to ensure prolonged efficacy in agricultural settings.

From a materials science perspective, this compound has shown promise in the development of advanced polymers and coatings. Its unique electronic properties make it suitable for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively exploring its potential as a building block for next-generation materials with enhanced performance characteristics.

Despite its numerous advantages, the use of 4-Hydroxy-3-(Trifluoromethyl)Benzamide is not without challenges. Environmental concerns related to its persistence and bioaccumulation have prompted regulatory agencies to impose strict guidelines on its production and disposal. Furthermore, ongoing studies are investigating its toxicity profile to ensure safe handling and minimize risks to human health.

In conclusion, 4-Hydroxy-3-(Trifluoromethyl)Benzamide (CAS No. 1243460-70-9) is a multifaceted compound with vast potential across diverse industries. Its chemical versatility, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern scientific research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to the development of innovative solutions in the coming years.